Cas no 865458-80-6 (4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine)
865458-80-6 structure
Product Name:4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
CAS No:865458-80-6
MF:C15H15BrN2
MW:303.197002649307
CID:2143642
PubChem ID:69489330
Update Time:2025-04-21
4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine
- ZRKPDTCKJBGZKU-UHFFFAOYSA-N
- 865458-80-6
- SCHEMBL5562595
- DB-324919
- 4-Bromo-7-phenyl-5,6,7,8-tetrahydro-isoquinolin-1-yl-amine
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- Inchi: 1S/C15H15BrN2/c16-14-9-18-15(17)13-8-11(6-7-12(13)14)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H2,17,18)
- InChI Key: ZRKPDTCKJBGZKU-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C2=C1CCC(C1C=CC=CC=1)C2)N
Computed Properties
- Exact Mass: 302.04186Da
- Monoisotopic Mass: 302.04186Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 38.9Ų
4-bromo-5,6,7,8-tetrahydro-7-phenyl-1-Isoquinolinamine Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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